Cas no 83227-19-4 (2-Pyrimidinemethanamine,N-2-propen-1-yl-)
83227-19-4 structure
Product Name:2-Pyrimidinemethanamine,N-2-propen-1-yl-
CAS No:83227-19-4
MF:C8H11N3
MW:149.193041086197
CID:708759
PubChem ID:45080253
Update Time:2025-04-19
2-Pyrimidinemethanamine,N-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinemethanamine,N-2-propen-1-yl-
- 2-Pyrimidinemethanamine, N-2-propenyl- (9CI)
- AKOS011994399
- 83227-19-4
- N-(pyrimidin-2-ylmethyl)prop-2-en-1-amine
-
- Inchi: 1S/C8H11N3/c1-2-4-9-7-8-10-5-3-6-11-8/h2-3,5-6,9H,1,4,7H2
- InChI Key: PSECTZYMSHCRSV-UHFFFAOYSA-N
- SMILES: N(CC=C)CC1N=CC=CN=1
Computed Properties
- Exact Mass: 149.095
- Monoisotopic Mass: 149.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.8A^2
- XLogP3: 0.3
2-Pyrimidinemethanamine,N-2-propen-1-yl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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